2-(2-bromoethyl)cyclohexan-1-one
Description
“2-(2-bromoethyl)cyclohexan-1-one” is a chemical compound with the molecular formula C8H15Br . It is also known by other names such as “(2-Bromoethyl)cyclohexane”, “1-Bromo-2-cyclohexylethane”, and "2-Cyclohexylethyl bromide" .
Molecular Structure Analysis
The molecular structure of “2-(2-bromoethyl)cyclohexan-1-one” consists of a cyclohexane ring with a bromoethyl group attached . The molecular weight is 191.109 Da .Safety and Hazards
While specific safety data for “2-(2-bromoethyl)cyclohexan-1-one” is not available, general safety measures for handling similar chemical compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-bromoethyl)cyclohexan-1-one involves the bromination of cyclohexanone followed by alkylation with 2-bromoethanol.", "Starting Materials": [ "Cyclohexanone", "Bromine", "2-Bromoethanol", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Bromination of Cyclohexanone", "Cyclohexanone is dissolved in acetic acid and cooled to 0°C. Bromine is slowly added to the solution with stirring until the solution turns yellow. The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours. The resulting mixture is poured into ice-cold water and the product is extracted with diethyl ether.", "Step 2: Alkylation with 2-Bromoethanol", "2-Bromoethanol is added dropwise to a solution of the brominated cyclohexanone in dry tetrahydrofuran (THF) containing sodium hydride. The reaction mixture is stirred at room temperature for 24 hours. The product is then extracted with diethyl ether and washed with water. The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield 2-(2-bromoethyl)cyclohexan-1-one." ] } | |
CAS RN |
152668-03-6 |
Product Name |
2-(2-bromoethyl)cyclohexan-1-one |
Molecular Formula |
C8H13BrO |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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